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Compound of Interest

Compound Name: 4,4'-BIPHENYLDICARBONITRILE

Cat. No.: B073637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4,4'-dicyanobiphenyl. The information is curated for researchers, scientists, and
professionals in drug development who require detailed data on this compound. This document
presents quantitative data in structured tables, details experimental protocols for its synthesis
and purification, and includes visualizations for key workflows.

Core Physicochemical Properties

4,4'-Dicyanobiphenyl is a solid organic compound with the chemical formula C1aHsNz[1]. It is
also known by other names including biphenyl-4,4'-dicarbonitrile and 4-(4-
cyanophenyl)benzonitrile[1].
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Property Value Source
Molecular Formula C14HsN2 [1]
Molecular Weight 204.23 g/mol [1]
Melting Point 236-240 °C [2]
Boiling Point 332.72 °C (rough estimate) [2]

logP (calculated) 3.097 [3]
Water Solubility (calculated) log10WS = -4.78 (mol/L) [3]
Water Solubility Insoluble [2][4]

Spectroscopic Data

Spectrum Type Key Peaks/Signals

Data available, specific chemical shifts not
1H NMR o
detailed in search results.

m/z Top Peak: 204, 2nd Highest: 203, 3rd

Mass Spectrometry (GC-MS) ]
Highest: 205[1].

) Data available, specific Amax not detailed in
UV-Vis
search results.

Solubility Profile

While quantitative solubility data in various organic solvents is not readily available in the
literature, 4,4'-dicyanobiphenyl is known to be insoluble in water[2][4]. For a related compound,
dimethyl biphenyl-4,4'-dicarboxylate, the solubility in DMSO is approximately 0.25 mg/mL and
in dimethylformamide is approximately 1 mg/mL. It is expected that 4,4'-dicyanobiphenyl would
have some solubility in common organic solvents like acetone, ethanol, dichloromethane, and
toluene, which are often used in its synthesis and purification.
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Acid Dissociation Constant (pKa) and Partition
Coefficient (logP)

Experimentally determined pKa and logP values for 4,4'-dicyanobiphenyl are not readily
available. The calculated octanol-water partition coefficient (logP) is 3.097[3]. For context, the
simpler, related molecule benzonitrile has a logP of 1.56. Due to the presence of two nitrile
groups, 4,4'-dicyanobiphenyl is a very weak base. The pKa of the conjugate acid is expected to
be very low, likely less than that of benzonitrile, which has a pKa of -10.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 4,4'-dicyanobiphenyl are
not explicitly available. However, based on common organic chemistry procedures for similar
compounds, the following protocols can be proposed.

Synthesis via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. For the
synthesis of 4,4'-dicyanobiphenyl, this would involve the reaction of 4-bromobenzonitrile with 4-
cyanophenylboronic acid.

Materials:

e 4-bromobenzonitrile

4-cyanophenylboronic acid

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., K2COs or K3sPOa)

Solvent (e.g., 1,4-dioxane/water mixture)

Inert gas (Nitrogen or Argon)

Procedure:
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To a Schlenk flask, add 4-bromobenzonitrile (1.0 eq), 4-cyanophenylboronic acid (1.1 eq),
and the base (2.0 eq).

Add the palladium catalyst (e.g., 5 mol%).

Evacuate the flask and backfill with an inert gas three times.

Add the degassed solvent system (e.g., 1,4-dioxane and water).

Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 18-24 hours, monitoring
the reaction progress by TLC or HPLC.

Upon completion, cool the reaction mixture to room temperature.

Add water and extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

The crude product can then be purified by recrystallization.
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Caption: Workflow for the Suzuki-Miyaura synthesis of 4,4'-dicyanobiphenyl.

Purification by Recrystallization

Recrystallization is a common technique for purifying solid organic compounds. Ethanol is a
suitable solvent for the recrystallization of many biphenyl derivatives.

Materials:
¢ Crude 4,4'-dicyanobiphenyl

» Ethanol (reagent grade)
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» Activated charcoal (optional)

o Buchner funnel and flask

 Filter paper

Procedure:

e Place the crude 4,4'-dicyanobiphenyl in an Erlenmeyer flask.

¢ Add a minimal amount of hot ethanol to dissolve the solid completely. The solution should be
saturated at the boiling point of the ethanol.

« If colored impurities are present, add a small amount of activated charcoal and boil for a few
minutes.

» Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.

 Allow the filtrate to cool slowly to room temperature. Crystal formation should occur as the
solution cools.

o Further cool the flask in an ice bath to maximize crystal yield.
o Collect the crystals by vacuum filtration using a Blichner funnel.

» Wash the crystals with a small amount of ice-cold ethanol to remove any remaining
impurities.

» Dry the purified crystals in a vacuum oven.
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Caption: General workflow for the purification of 4,4'-dicyanobiphenyl by recrystallization.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC)

Areversed-phase HPLC method can be employed for the analysis of 4,4'-dicyanobiphenyl.
e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

o Mobile Phase: A mixture of acetonitrile and water, potentially with a small amount of acid like
phosphoric acid or formic acid for MS compatibility.

o Detection: UV detection at a wavelength corresponding to the absorbance maximum of 4,4'-
dicyanobiphenyl.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable technique for the identification and quantification of 4,4'-dicyanobiphenyl.

Column: A nonpolar or semi-polar capillary column.

Carrier Gas: Helium.

Injection: Split or splitless injection depending on the concentration.

Detection: Mass spectrometry, monitoring for the molecular ion at m/z 204.

Applications in Research and Development

4,4'-Dicyanobiphenyl serves as a key intermediate in the synthesis of various materials and
compounds. Its rigid biphenyl core and terminal nitrile groups make it a valuable building block
in the preparation of:

 Liquid Crystals: The linear shape and polar nitrile groups are common features in molecules
that exhibit liquid crystalline properties.

o Pharmaceutical Intermediates: It is used in the synthesis of more complex molecules with
potential therapeutic applications.
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e Porous Membranes: It can be used in the preparation of triazine-framework-based porous
membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b073637?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-cyanophenyl_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-cyanophenyl_benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7488702.htm
https://www.chemeo.com/cid/35-789-8/1-1-Biphenyl-4-4-dicarbonitrile
https://www.chemeo.com/cid/35-789-8/1-1-Biphenyl-4-4-dicarbonitrile
https://www.fishersci.ca/shop/products/biphenyl-4-4-dicarbonitrile-98-thermo-scientific/p-7043916
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/product/b073637#physicochemical-properties-of-4-4-dicyanobiphenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

